Cas no 610-10-6 (1,2-Cyclohexanedicarboxylic acid, trans-(±)-)

• Product Name: 1,2-Cyclohexanedicarboxylic acid, trans-(±)-
• CAS No: 610-10-6
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 4064669
• Update Time: 2025-04-22

1,2-Cyclohexanedicarboxylic acid, trans-(±)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanedicarboxylic acid, trans-(±)-

• Inchi： 1S/C8H12O4/c9-7(10)5-3-1-2-4-6(5)8(11)12/h5-6H,1-4H2,(H,9,10)(H,11,12)/t5-,6-/m1/s1
• InChI Key： QSAWQNUELGIYBC-PHDIDXHHSA-N
• SMILES： [C@@H]1(C(O)=O)CCCC[C@H]1C(O)=O

Computed Properties

• Exact Mass: 172.074
• Monoisotopic Mass: 172.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• Density: 1.314
• Melting Point: 184 °C
• Boiling Point: 384.1 °C at 760 mmHg
• Flash Point: 200.3 °C
• Refractive Index: 18 ° (C=1, Acetone)
• PSA: 74.60000
• LogP: 0.96200